Cas no 310456-40-7 (3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-2-[(2-oxo-2-phenylethyl)thio]-)

• Product Name: 3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-2-[(2-oxo-2-phenylethyl)thio]-
• CAS No: 310456-40-7
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 1445576
• PubChem ID: 3156248
• Update Time: 2025-04-20

3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-2-[(2-oxo-2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-2-[(2-oxo-2-phenylethyl)thio]-
• NCGC00173742-01
• EU-0050969
• 2-[(2-oxo-2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
• HMS1541O18
• Oprea1_331873
• SR-01000511375-1
• TimTec1_002790
• 2-[(2-oxo-2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• AN-329/40130227
• 310456-40-7
• 2-phenacylsulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• STK043839
• Oprea1_368439
• SR-01000511375
• AKOS000487496

• Inchi： 1S/C18H16N2OS/c19-11-15-10-14-8-4-5-9-16(14)20-18(15)22-12-17(21)13-6-2-1-3-7-13/h1-3,6-7,10H,4-5,8-9,12H2
• InChI Key： BUDKHHRNOCRLQK-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=C(C#N)C=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 308.09848
• Monoisotopic Mass: 308.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79Ų

Experimental Properties

• PSA: 53.75